2-Aminomethyl-4,6-dimethoxy-1,3,5-triazine

• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• IUPAC Name: (4,6-dimethoxy-1,3,5-triazin-2-yl)methanamine
• InChI: InChI=1S/C6H10N4O2/c1-11-5-8-4(3-7)9-6(10-5)12-2/h3,7H2,1-2H3
• InChI Key: VADANWPRINAIGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)CN)OC

Description

2-Aminomethyl-4,6-dimethoxy-1,3,5-triazine is a useful research compound. Its molecular formula is C6H10N4O2 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.4 g of the product from Example 3, 0.69 g, 10% palladium-on-carbon catalyst, and 3 ml of concentrated hydrochloric acid in 140 ml methanol was shaken under an atmosphere of hydrogen at 50 p.s.i. on a Parr Hydrogenation Apparatus. After approximately 4 hours, the solution was filtered through a pad of Celite and the filtrate was concentrated in vacuo. The residue was diluted with water and, after being washed with several small portions of ether, the aqueous layer was made strongly basic to pH paper by the addition of 50% sodium hydroxide solution with ice-water cooling. A yellow solid precipitated from the basic solution and was isolated by filtration. Drying in vacuo for 24 hours gave 2.4 g of 2-aminomethyl-4,6-dimethoxy-1,3,5-triazine as a light yellow solid.